Cas no 119892-19-2 (Acetonitrile,2-[4-hydroxy-5-(1-methylethylidene)-2-cyclopenten-1-ylidene]-)

• Product Name: Acetonitrile,2-[4-hydroxy-5-(1-methylethylidene)-2-cyclopenten-1-ylidene]-
• CAS No: 119892-19-2
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 132318
• PubChem ID: 45096143
• Update Time: 2025-04-19

Acetonitrile,2-[4-hydroxy-5-(1-methylethylidene)-2-cyclopenten-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-[4-hydroxy-5-(1-methylethylidene)-2-cyclopenten-1-ylidene]-
• Acetonitrile, [4-hydroxy-5-(1-methylethylidene)-2-cyclopenten-1-ylidene]- (9CI)
• ACETONITRILE,[4-HYDROXY-5-(ISOPROPYLIDENE)-2-CYCLOPENTEN-1-YLIDENE]-
• 119892-19-2

• Inchi： 1S/C10H11NO/c1-7(2)10-8(5-6-11)3-4-9(10)12/h3-5,9,12H,1-2H3/b8-5-
• InChI Key： FEVIWRWYYIQTHA-YVMONPNESA-N
• SMILES： OC1C=C/C(=C/C#N)/C/1=C(\C)/C

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 1

Experimental Properties

• PSA: 44.02